Cas no 899748-14-2 ((2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol)

• Product Name: (2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol
• CAS No: 899748-14-2
• MF: C₂₀H₂₁FN₂OS
• MW: 356.456947088242
• CID: 5459197
• Update Time: 2025-10-12

(2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [2-[(2,5-dimethylphenyl)methylsulfanyl]-3-[(4-fluorophenyl)methyl]imidazol-4-yl]methanol
• (2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol

• Inchi： 1S/C20H21FN2OS/c1-14-3-4-15(2)17(9-14)13-25-20-22-10-19(12-24)23(20)11-16-5-7-18(21)8-6-16/h3-10,24H,11-13H2,1-2H3
• InChI Key： BETPYNYTDPFRPY-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(SCC2=CC(C)=CC=C2C)N1CC1=CC=C(F)C=C1)O

Additional information on (2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol

Compound CAS No 899748-14-2: (2-{(2,5-Dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol

The compound with CAS No 899748-14-2, named (2-{(2,5-Dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a central imidazole ring substituted with a methylsulfanyl group attached to a 2,5-dimethylphenyl moiety and a 4-fluorophenylmethyl group at the 1-position. Additionally, the imidazole ring is further substituted with a hydroxymethyl group at the 5-position.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways and its potential role in treating various diseases, including cancer and inflammatory disorders. The presence of the methylsulfanyl group and the fluorophenyl substituent contributes to its unique pharmacokinetic properties, making it an interesting subject for further investigation.

One of the most notable aspects of this compound is its structural complexity, which plays a crucial role in its biological activity. The imidazole ring serves as a scaffold for various functional groups, enabling interactions with multiple biological targets. The 2,5-dimethylphenyl group introduces steric effects that may influence the molecule's stability and bioavailability. Furthermore, the fluorophenylmethyl substituent enhances lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets.

Recent advancements in synthetic chemistry have also contributed to the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the imidazole core and introduce the required substituents with high precision. These methods often involve multi-component reactions or catalytic processes that minimize waste and improve yield, aligning with green chemistry principles.

In terms of biological activity, this compound has shown remarkable potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. Additionally, preliminary in vivo studies suggest that it may possess anti-tumor properties by modulating key signaling pathways involved in cancer progression.

The hydroxymethyl group at the 5-position of the imidazole ring is another critical feature of this compound. This group can undergo various chemical modifications, allowing for further functionalization and optimization of its pharmacological properties. For instance, it can be converted into other functional groups such as ethers or esters, potentially enhancing solubility or bioavailability.

Another area of interest lies in its potential application as a chiral ligand in asymmetric catalysis. The stereochemistry introduced by the hydroxymethyl group may enable enantioselective reactions, making it valuable in organic synthesis. This dual role as both a therapeutic candidate and a synthetic tool underscores its versatility and importance in contemporary chemical research.

In conclusion, (2-{(2,5-Dimethylphenyl)methylsulfanyl}-1-(4-fluorophenyl)methyl-1H-imidazol-5-yl)methanol (CAS No 899748-14-2) represents a cutting-edge molecule with immense potential across multiple domains of science and medicine. Its intricate structure, combined with its promising biological activities and synthetic versatility, positions it as a key player in future research endeavors aimed at developing innovative therapeutic solutions.